Cas no 1898169-06-6 (1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 1898169-06-6
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5797645
• PubChem ID: 117369678
• Update Time: 2025-06-29

1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• EN300-1945724
• 1898169-06-6
• 1-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C12H13F4N/c1-7(17)11(4-5-11)9-3-2-8(6-10(9)13)12(14,15)16/h2-3,6-7H,4-5,17H2,1H3
• InChI Key： NHHFOJIRPNCNNL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

1-{1-2-Fluoro-4-(Trifluoromethyl)Phenylcyclopropyl}Ethan-1-Amine: A Comprehensive Overview

The compound 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine, with the CAS number 1898169-06-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring fused with a fluorinated aromatic ring and an ethanamine group. The presence of the trifluoromethyl group and the fluoro substituent introduces distinct electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, while the fluoro substituent can modulate binding affinities to target proteins. These properties make 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine a valuable building block in the construction of bioactive compounds. Researchers have also explored its role in the synthesis of advanced materials, such as high-performance polymers and nanomaterials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorinated aromatic ring. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, followed by cyclization to form the cyclopropane ring. The final step involves the attachment of the ethanamine group, which is crucial for its biological activity. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine exhibits a melting point of approximately 75°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The biological evaluation of this compound has revealed interesting insights into its pharmacokinetic profile. Studies indicate that it has good absorption across biological membranes, which is attributed to its lipophilic nature. Additionally, preliminary toxicity studies suggest that it has a low acute toxicity profile, making it suitable for further preclinical testing. These findings have encouraged researchers to explore its potential as an active pharmaceutical ingredient (API) in therapeutic agents targeting chronic diseases such as cancer and inflammatory disorders.

In conclusion, 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine represents a cutting-edge compound with diverse applications in both medicinal chemistry and materials science. Its unique structure, combined with favorable physical and biological properties, positions it as a key player in the development of innovative solutions across various industries. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological progress.